Cas no 728864-58-2 (Imidazo[1,2-a]pyridine-3-carboxaldehyde,6-bromo-2-methyl-)

• Product Name: Imidazo[1,2-a]pyridine-3-carboxaldehyde,6-bromo-2-methyl-
• CAS No: 728864-58-2
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD04117272
• CID: 559124
• PubChem ID: 2757060
• Update Time: 2025-09-22

Imidazo[1,2-a]pyridine-3-carboxaldehyde,6-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxaldehyde,6-bromo-2-methyl-
• 6-BROMO-2-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE
• 6-Bromo-2-methylimidazo-[1,2-a]pyridine-3-carbaldehyde
• 6-bromo-2-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• UVICLOBRWKMASM-UHFFFAOYSA-N
• FT-0731401
• 728864-58-2
• 6-Bromo-2-methylimidazo[1,2-a]pyridine-3-carboxaldehyde
• AKOS017553010
• A866185
• CS-0099581
• SCHEMBL2457745
• EN300-6498899
• A1-08783
• DTXSID40373720
• FS-6172
• AB20703

• MDL： MFCD04117272
• Inchi： 1S/C9H7BrN2O/c1-6-8(5-13)12-4-7(10)2-3-9(12)11-6/h2-5H,1H3
• InChI Key： UVICLOBRWKMASM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C)=C(C=O)N2C=1

Computed Properties

• Exact Mass: 237.97400
• Monoisotopic Mass: 237.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 34.4A^2

Experimental Properties

• PSA: 34.37000
• LogP: 2.21770